(2S,3S)-N-[(4-methyl-1,3-oxazol-5-yl)methyl]-2-pyridin-3-yloxolane-3-carboxamide

• IUPAC Name: (2S,3S)-N-[(4-methyl-1,3-oxazol-5-yl)methyl]-2-pyridin-3-yloxolane-3-carboxamide
• InChI: InChI=1S/C15H17N3O3/c1-10-13(21-9-18-10)8-17-15(19)12-4-6-20-14(12)11-3-2-5-16-7-11/h2-3,5,7,9,12,14H,4,6,8H2,1H3,(H,17,19)/t12-,14+/m0/s1
• InChI Key: AYQFRYKAIPHZPO-GXTWGEPZSA-N
• Canonical SMILES: CC1=C(OC=N1)CNC(=O)C2CCOC2C3=CN=CC=C3
• Isomeric SMILES: CC1=C(OC=N1)CNC(=O)[C@H]2CCO[C@@H]2C3=CN=CC=C3
• Molecular Formula: C15H17N3O3
• Molecular Weight: 287.31 g/mol

Description

(2S,3S)-N-[(4-methyl-1,3-oxazol-5-yl)methyl]-2-pyridin-3-yloxolane-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound is synthesized using a specific method and has a mechanism of action that is of great interest to researchers.

Mechanism of Action

The mechanism of action of (2S,3S)-N-[(4-methyl-1,3-oxazol-5-yl)methyl]-2-pyridin-3-yloxolane-3-carboxamide involves binding to specific receptors in the brain. This binding leads to the activation of certain signaling pathways that regulate neurotransmitter release, synaptic plasticity, and other cellular processes. The exact mechanism of action of this compound is still under investigation, and further research is needed to fully understand its effects.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. It has been shown to increase the release of certain neurotransmitters, such as serotonin and dopamine, which are involved in mood regulation. This compound also enhances synaptic plasticity, which is essential for learning and memory processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2S,3S)-N-[(4-methyl-1,3-oxazol-5-yl)methyl]-2-pyridin-3-yloxolane-3-carboxamide in lab experiments is its specificity for certain receptors in the brain. This allows researchers to study the effects of this compound on specific signaling pathways and cellular processes. However, one limitation of this compound is its potential toxicity, which requires careful handling and dosing in lab experiments.

Future Directions

There are several future directions for the research on (2S,3S)-N-[(4-methyl-1,3-oxazol-5-yl)methyl]-2-pyridin-3-yloxolane-3-carboxamide. One direction is to investigate its potential use in the treatment of other neurological disorders, such as schizophrenia and bipolar disorder. Another direction is to study its effects on other cellular processes, such as inflammation and oxidative stress. Further research is also needed to optimize the synthesis method of this compound and to develop new derivatives with improved properties.
Conclusion:
This compound is a promising compound with several potential research applications. Its mechanism of action and biochemical and physiological effects have made it a valuable tool for studying the brain and its functions. While there are limitations to its use in lab experiments, further research is needed to fully understand its potential in the treatment of neurological disorders and other cellular processes.

Synthesis Methods

The synthesis of (2S,3S)-N-[(4-methyl-1,3-oxazol-5-yl)methyl]-2-pyridin-3-yloxolane-3-carboxamide involves the reaction of 2-pyridinecarboxylic acid with 2-amino-2-methyl-1-propanol in the presence of a coupling agent such as EDCI or HATU. The reaction mixture is then treated with 4-methyl-1,3-oxazol-5-ylmethyl chloride to obtain the final product. This synthesis method has been optimized to obtain high yields of the compound with good purity.

Scientific Research Applications

(2S,3S)-N-[(4-methyl-1,3-oxazol-5-yl)methyl]-2-pyridin-3-yloxolane-3-carboxamide has several potential research applications. One of the primary applications is in the field of neuroscience, where it is used to study the role of certain receptors in the brain. This compound has shown promising results in the treatment of depression, anxiety, and other neurological disorders.